Cas no 668484-57-9 (Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI))

• Product Name: Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI)
• CAS No: 668484-57-9
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 964774
• PubChem ID: 45099694
• Update Time: 2025-04-19

Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI)
• 2-[(3S)-3-MMETHYLPIPERAZIN-1-YL]PYRIMIDINE
• NCORXGRXMXIUCY-MRVPVSSYSA-N
• SCHEMBL2244390
• (R)-2-(3-methylpiperazin-1-yl)pyrimidine
• 668484-57-9
• 2-[(3R)-3-methylpiperazin-1-yl]pyrimidine

• Inchi： 1S/C9H14N4/c1-8-7-13(6-5-10-8)9-11-3-2-4-12-9/h2-4,8,10H,5-7H2,1H3/t8-/m1/s1
• InChI Key： NCORXGRXMXIUCY-MRVPVSSYSA-N
• SMILES： N1(C2N=CC=CN=2)CCN[C@H](C)C1

Computed Properties

• Exact Mass: 178.12202
• Monoisotopic Mass: 178.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 41.05